Cas no 2229190-28-5 (methyl 2-chloro-4-(3-hydroxyazetidin-3-yl)benzoate)

• Product Name: methyl 2-chloro-4-(3-hydroxyazetidin-3-yl)benzoate
• CAS No: 2229190-28-5
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 6228842
• PubChem ID: 165636971
• Update Time: 2025-10-20

methyl 2-chloro-4-(3-hydroxyazetidin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(3-hydroxyazetidin-3-yl)benzoate
• 2229190-28-5
• EN300-1995617

• Inchi： 1S/C11H12ClNO3/c1-16-10(14)8-3-2-7(4-9(8)12)11(15)5-13-6-11/h2-4,13,15H,5-6H2,1H3
• InChI Key： QQTZJSFKAPDKDN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1(CNC1)O

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 2-chloro-4-(3-hydroxyazetidin-3-yl)benzoate

Comprehensive Overview of Methyl 2-Chloro-4-(3-hydroxyazetidin-3-yl)benzoate (CAS No. 2229190-28-5)

Methyl 2-chloro-4-(3-hydroxyazetidin-3-yl)benzoate (CAS No. 2229190-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a benzoate ester backbone with a 3-hydroxyazetidine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its chloro-substituted aromatic ring and polar hydroxyazetidine group contribute to enhanced binding affinity and solubility.

The growing demand for small-molecule therapeutics and crop protection agents has driven interest in compounds like methyl 2-chloro-4-(3-hydroxyazetidin-3-yl)benzoate. Its CAS number 2229190-28-5 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry. Recent studies highlight its role in modulating enzyme activity and targeting specific biological pathways, aligning with trends in precision medicine and sustainable agriculture.

From a synthetic perspective, the compound's azetidine ring offers conformational rigidity, which is valuable for designing kinase inhibitors and GPCR modulators. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy) groups on the aromatic system allows for diverse chemical modifications. This duality makes it a candidate for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many halogenated compounds, methyl 2-chloro-4-(3-hydroxyazetidin-3-yl)benzoate exhibits favorable biodegradability profiles in preliminary assays. This aligns with the industry's shift toward green chemistry principles and the avoidance of persistent organic pollutants (POPs). Such attributes are increasingly scrutinized in ESG (Environmental, Social, and Governance) evaluations for chemical manufacturers.

Analytical characterization of CAS 2229190-28-5 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are commonly discussed in academic and industrial QA/QC workflows. The compound's stability under various pH conditions has been explored in the context of formulation science, another trending area given the rise of biologic-drug combinations and nanocarrier systems.

In summary, methyl 2-chloro-4-(3-hydroxyazetidin-3-yl)benzoate represents a compelling case study at the intersection of molecular design and applied chemistry. Its multifaceted properties cater to both traditional synthetic challenges and emerging needs in life sciences, ensuring its continued relevance in peer-reviewed literature and patent filings worldwide.